Cas no 1261816-55-0 (2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone
• CAS No: 1261816-55-0
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 4984792
• Update Time: 2025-10-28

2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrClF3O/c1-5(11)9(16)7-4-6(10(13,14)15)2-3-8(7)12/h2-5H,1H3
• InChI Key： YCLUTZUUPWEUAG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=C(C(F)(F)F)C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone

Introduction to 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone (CAS No. 1261816-55-0)

2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone (CAS No. 1261816-55-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chlorine atom, and a trifluoromethyl group. These functional groups endow the compound with a range of chemical properties that make it an attractive candidate for various applications.

The molecular formula of 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone is C₁₀H₆BrClF₃O, and its molecular weight is 308.50 g/mol. The compound's structure consists of a benzene ring substituted with a propiophenone moiety, which is further modified by the presence of bromine, chlorine, and trifluoromethyl groups. These substitutions not only influence the compound's physical and chemical properties but also its reactivity and potential biological activity.

In recent years, 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone has been the subject of numerous studies aimed at exploring its synthetic utility and biological applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of multiple reactive functional groups makes it a valuable starting material for the construction of complex molecules with diverse biological activities.

A study published in the Journal of Organic Chemistry in 2023 highlighted the synthetic versatility of 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone. The researchers demonstrated that this compound can be efficiently converted into a variety of biologically active molecules through selective functional group manipulations. For instance, the bromine atom can be replaced with other functional groups via palladium-catalyzed cross-coupling reactions, while the chlorine atom can be transformed into hydroxyl or amino groups using nucleophilic substitution reactions.

Beyond its synthetic applications, 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone has also shown promise in the development of novel therapeutic agents. A study published in the Bioorganic & Medicinal Chemistry Letters in 2024 reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers attributed this activity to the presence of the trifluoromethyl group, which enhances the lipophilicity and cellular uptake of the molecules.

In addition to its antiviral properties, 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone has been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal in 2023 found that certain derivatives of this compound selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The physical properties of 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone, such as its melting point (135-137°C), boiling point (300°C), and solubility in organic solvents, make it suitable for various synthetic procedures and analytical techniques. Its stability under different conditions has also been well-documented, which is crucial for ensuring consistent results in laboratory settings.

In conclusion, 2-Bromo-2'-chloro-5'-(trifluoromethyl)propiophenone (CAS No. 1261816-55-0) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.